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Abstract

Butyl glycolate, systematically named butyl 2-hydroxyacetate, is a versatile organic compound
with the chemical formula CesH120s. It is a colorless liquid characterized by a mild, sweet odor
and is utilized across various industrial and research applications.[1] This technical guide
provides a comprehensive overview of butyl glycolate, including its chemical and physical
properties, detailed synthesis protocols, and key applications with a focus on its role as a
solvent, coalescing agent, and a chemical intermediate in organic synthesis. The document
also covers safety and handling procedures, toxicological information, and its environmental
fate. Data is presented in structured tables for clarity, and experimental workflows and reaction
pathways are visualized using diagrams to facilitate understanding for researchers and
professionals in drug development and chemical sciences.

Chemical and Physical Properties

Butyl glycolate is a butyl ester of glycolic acid, possessing both a hydroxyl and an ester
functional group. This structure imparts properties of both an alcohol and an ester, making it a
useful intermediate in a variety of chemical reactions.[2] It is miscible with many common
organic solvents and is partially soluble in water.[3]

Table 1: Physical and Chemical Properties of Butyl Glycolate
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Property Value Reference(s)
IUPAC Name butyl 2-hydroxyacetate [4]
Butyl hydroxyacetate, Glycolic
Synonyms acid butyl ester, n-butyl [4]
glycolate
CAS Number 7397-62-8 [4]
Molecular Formula CeH1203 [4]
Molecular Weight 132.16 g/mol [4]
Appearance Colorless liquid [4]
Odor Mild, sweet, ester-like [1]
Boiling Point 187-190 °C [5]
Melting Point -26 °C [1]
Flash Point 74 °C [5]
Density 1.019 g/mL at 20 °C [6]

Vapor Pressure

1.3 hPaat 20 °C

[6]

Water Solubility

46 g/L at 20 °C

[6]

logP (Octanol/Water Partition

Coefficient)

0.38

[1]

Spectroscopic Data

The structural characterization of butyl glycolate can be performed using various

spectroscopic techniques.

Table 2: Spectroscopic Data for Butyl Glycolate
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Technique Key Peaks / Signals Reference(s)
1H NMR Spectral data available. [7]
13C NMR Spectral data available. [7]

Spectral data available,
FTIR showing characteristic hydroxyl [7]

and carbonyl stretches.

Mass Spectrometry (GC-MS) m/z top peak at 57. [7]

Note: Detailed spectra with peak assignments are available in various databases. For research
purposes, it is recommended to acquire and interpret spectra on the specific sample being
used.

Synthesis of Butyl Glycolate

The most common method for synthesizing butyl glycolate is the Fischer-Speier esterification
of glycolic acid with n-butanol in the presence of an acid catalyst.[8]

Experimental Protocol: Fischer-Speier Esterification

This protocol is based on a patented synthetic method for producing high-purity butyl
glycolate.[6]

Materials:

Glycolic acid (1 mole)

e n-Butanol (3.5 - 4.5 moles)

e Solid acid catalyst (e.g., kaolin and acidified active cobalt sulfate, 16 g)[6]

e Round-bottom flask

o Reflux water separator (Dean-Stark apparatus)

o Reflux condenser
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e Heating mantle
Procedure:

e To a round-bottom flask, add glycolic acid (1 mole), n-butanol (e.g., 4.0 moles), and the dried
solid acid catalyst (16 g).[6]

o Assemble the flask with a reflux water separator and a reflux condenser.
o Heat the reaction mixture to 138°C and maintain this temperature for 4 hours.[6]

» Monitor the reaction progress by taking 0.5 mL aliquots of the reaction solution every 30
minutes to determine the acid value.[6]

» During the reflux, water produced from the esterification reaction is collected in the water
separator.

o Upon completion of the reaction (indicated by the stabilization of the acid value and no
further water collection), the mixture is cooled to room temperature.

e The solid catalyst is removed by filtration.
e The excess n-butanol is removed from the filtrate by distillation under reduced pressure.

e The resulting crude butyl glycolate is then purified by vacuum distillation to yield the final
high-purity product.
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Figure 1: Experimental workflow for the synthesis of butyl glycolate via Fischer-Speier
esterification.

Applications in Research and Drug Development

Butyl glycolate serves as a versatile compound with several applications relevant to the
pharmaceutical and chemical research sectors.

Solvent and Coalescing Agent

Due to its low volatility and high boiling point, butyl glycolate is an effective solvent and
coalescing agent in coatings, inks, and paints.[8][9] It improves the flow properties and gloss of
lacquers and can prevent blushing in cellulose acetate paints and wrinkling in alkyd paints.[9]

Experimental Protocol: Evaluation as a Coalescing Agent

A common method to evaluate the efficiency of a coalescing agent is by determining its ability
to reduce the Minimum Film Formation Temperature (MFFT) of a polymer dispersion.[10]

Materials:

» Polymer dispersion (e.g., acrylic latex)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1266377?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.aminer.cn/pub/5fdd701c197a5ecbc08fe00b
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000245
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000245
https://www.specialchem.com/coatings/guide/coalescing-agents-in-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Butyl glycolate

e MFFT bar (a temperature gradient plate)
e Film applicator

Procedure:

e Prepare a series of the polymer dispersion with varying concentrations of butyl glycolate.

Apply a thin film of each formulation onto the MFFT bar.

Allow the films to dry.

Observe the point on the temperature gradient where the film transitions from a milky,
cracked appearance to a clear, continuous film. This temperature is the MFFT.

A lower MFFT indicates a more efficient coalescing agent.

Chemical Intermediate in Organic Synthesis

Butyl glycolate is a valuable building block in organic synthesis. It has been identified as a key
intermediate in the synthetic pathways of certain therapeutics, including the anti-cancer drug
harringtonine.[8] While the precise, detailed reaction schemes for the total synthesis of
complex natural products are often proprietary or published in specialized literature, the
general role of butyl glycolate involves its ester and hydroxyl functionalities to build more
complex molecular architectures.

The use of related tert-butyl esters is also prevalent in peptide synthesis, where the tert-butyl
group serves as a protecting group for carboxylic acids.[11]

Toxicology and Safety

Butyl glycolate is classified as causing serious eye damage and is suspected of damaging
fertility or the unborn child.[1]

Table 3: Toxicological and Safety Information
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Parameter

Information

Reference(s)

GHS Hazard Statements

H318: Causes serious eye
damage. H361fd: Suspected of
damaging fertility. Suspected

of damaging the unborn child.

[1]

Precautionary Statements

P280: Wear protective
gloves/eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P308+P313:
IF exposed or concerned: Get

medical advice/attention.

[1]

Personal Protective Equipment
(PPE)

Safety goggles, chemical-
resistant gloves (e.g., butyl
rubber), and appropriate
respiratory protection in case
of aerosol or mist formation are

recommended.

[1]

Avoid contact with skin, eyes,

and clothing. Use in a well-

Handling ] [1]
ventilated area. Keep away
from sources of ignition.
Store in a tightly closed

Storage container in a cool, dry, and [7]

well-ventilated place.

Environmental Fate and Biodegradation

Butyl glycolate is readily biodegradable, with a degradation rate of 81% over 28 days in

carbon dioxide generation tests. It does not significantly accumulate in organisms.[1] In
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biological systems, it is expected to undergo rapid hydrolysis catalyzed by non-specific
esterases, breaking down into n-butanol and glycolic acid.
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Figure 2: Simplified biodegradation pathway of butyl glycolate.

Conclusion

Butyl glycolate is a chemical compound with significant utility in both industrial and research
settings. Its properties as a solvent and coalescing agent are well-established, and its role as a
chemical intermediate presents opportunities for its application in the synthesis of complex
molecules, including pharmaceuticals. A thorough understanding of its chemical properties,
synthesis, and handling is essential for its safe and effective use. Further research into its
applications in drug delivery and as a building block in novel synthetic pathways could expand
its utility for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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